![molecular formula C15H18N2OS B2506007 cyclopropyl(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone CAS No. 851804-78-9](/img/structure/B2506007.png)
cyclopropyl(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Cyclopropyl(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Antioxidant Activity
The thiazole ring in this compound has been investigated for its antioxidant properties. Thiazoles are known to scavenge free radicals and protect cells from oxidative damage. Researchers have explored derivatives of thiazole as potential antioxidants, which could have implications in preventing various diseases related to oxidative stress .
Analgesic and Anti-Inflammatory Effects
Thiazole derivatives have shown promise as analgesic and anti-inflammatory agents. These compounds may modulate pain pathways and reduce inflammation by targeting specific receptors or enzymes. Investigating the effects of our compound in relevant models could provide valuable insights into its potential therapeutic applications .
Antimicrobial and Antifungal Properties
Thiazoles exhibit antimicrobial and antifungal activities. Researchers have studied their effects against various pathogens, including bacteria and fungi. Our compound’s thiazole moiety might contribute to similar properties, making it a candidate for further investigation in infectious disease research .
Antiviral Potential
Thiazole-containing compounds have been explored for their antiviral activity. Investigating whether our compound exhibits inhibitory effects against specific viruses could be relevant for antiviral drug development .
Neuroprotective Effects
Thiazoles have been investigated for their neuroprotective properties. These compounds may play a role in preserving neuronal function and preventing neurodegenerative diseases. Assessing the neuroprotective potential of our compound could be an exciting avenue for research .
Antitumor and Cytotoxic Activity
Thiazoles have demonstrated antitumor and cytotoxic effects. Researchers have synthesized thiazole derivatives and evaluated their impact on cancer cell lines. Investigating our compound’s cytotoxicity and potential antitumor activity could contribute to cancer research .
Other Potential Applications
Beyond the mentioned fields, our compound’s thiazole scaffold might have additional applications. Thiazoles are parent structures for various chemical compounds, including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators. Exploring these diverse applications could reveal novel uses for our compound .
properties
IUPAC Name |
cyclopropyl-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2OS/c1-11-2-4-12(5-3-11)10-19-15-16-8-9-17(15)14(18)13-6-7-13/h2-5,13H,6-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTFRBSRLWXPUIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NCCN2C(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
cyclopropyl(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.